Cas no 37331-89-8 (beta-CYCLODEXTRIN)

• Product Name: beta-CYCLODEXTRIN
• CAS No: 37331-89-8
• MF: C₄₂H₇₀O₃₅
• MW: 1134.98421812057
• CID: 5011929
• Update Time: 2025-05-20

beta-CYCLODEXTRIN Chemical and Physical Properties

Names and Identifiers

• beta-CYCLODEXTRIN
• Betadex
• Cyclomaltoheptaose
• Cycloheptaglucan
• Cycloheptaamylose
• Cycloheptaglucosan
• Kleptose
• b-Cyclodextrin
• beta-Cycloamylose
• Cycloheptapentylose
• Kleptose B
• Rhodocap N
• Ringdex B
• Ringdex BL
• beta-CD
• beta-cyclodextrine
• Maltodecaose DP10
• .beta.-Cyclodextrin
• JV039JZZ3A
• Caraway
• beta-Cyclodextrin, homopolymer
• Schardinger beta-dextrin
• DSSTox_CID_358
• DSSTox_RID_75536
• DSSTox_GSID_20358
• beta-Cyclodextrins
• Maltodecaose

• Inchi： 1S/C42H70O35/c43-1-8-29-15(50)22(57)36(64-8)72-30-9(2-44)66-38(24(59)17(30)52)74-32-11(4-46)68-40(26(61)19(32)54)76-34-13(6-48)70-42(28(63)21(34)56)77-35-14(7-49)69-41(27(62)20(35)55)75-33-12(5-47)67-39(25(60)18(33)53)73-31-10(3-45)65-37(71-29)23(58)16(31)51/h8-63H,1-7H2/t8-,9-,10-,11-,12-,13-,14-,15-,16-,17-,18-,19-,20-,21-,22-,23-,24-,25-,26-,27-,28-,29-,30-,31-,32-,33-,34-,35-,36-,37-,38-,39-,40-,41-,42-/m1/s1
• InChI Key： WHGYBXFWUBPSRW-FOUAGVGXSA-N
• SMILES： O1[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@H]1[C@@H](CO)O2)O)O)O)O)O)O)O)O)O)O)O)O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 21
• Hydrogen Bond Acceptor Count: 35
• Heavy Atom Count: 77
• Rotatable Bond Count: 7
• Complexity: 1480
• XLogP3: -15
• Topological Polar Surface Area: 554

Additional information on beta-CYCLODEXTRIN

Beta-CYCLODEXTRIN (CAS No. 37331-89-8): A Comprehensive Overview of Its Applications and Recent Research Findings

Beta-CYCLODEXTRIN, identified by its Chemical Abstracts Service (CAS) number 37331-89-8, is a cyclic oligosaccharide derived from starch, renowned for its ability to form inclusion complexes with various molecules. This unique property has positioned it as a cornerstone in pharmaceutical, biochemical, and material science applications. Over the years, extensive research has elucidated its multifaceted roles, from drug delivery systems to industrial applications, making it an indispensable tool in modern science and technology.

The molecular structure of Beta-CYCLODEXTRIN consists of a torus-shaped ring composed of seven glucose units linked via α-1,4 glycosidic bonds. This structure creates a hydrophobic cavity that can encapsulate hydrophobic molecules, enhancing their solubility and stability. The ability to form stable inclusion complexes has led to its widespread use in the pharmaceutical industry, particularly in the formulation of poorly soluble drugs. By improving drug solubility and bioavailability, Beta-CYCLODEXTRIN plays a pivotal role in enhancing therapeutic efficacy.

In recent years, significant advancements in nanotechnology have further expanded the applications of Beta-CYCLODEXTRIN. Researchers have developed beta-cyclodextrin-based nanoparticles for targeted drug delivery, which have shown promise in treating various diseases, including cancer. These nanoparticles can be functionalized to target specific cells or tissues, minimizing side effects and improving treatment outcomes. The integration of beta-cyclodextrin into nanocarriers has opened new avenues for precision medicine, offering tailored therapeutic solutions.

The biochemical properties of Beta-CYCLODEXTRIN have also been exploited in the food and beverage industry. It acts as a stabilizer and thickener, enhancing the texture and shelf life of products. Additionally, its ability to mask unpleasant tastes and odors makes it valuable in flavoring and fragrance formulations. Recent studies have even explored its potential as a dietary supplement, suggesting benefits for gut health due to its prebiotic-like properties.

Environmental science has not been left untouched by the innovations surrounding Beta-CYCLODEXTRIN. Researchers are investigating its use as a chelating agent to remove heavy metals from wastewater. The hydrophobic cavity of beta-cyclodextrin can selectively bind with metal ions, facilitating their removal and purification. This application holds significant promise for sustainable environmental management and pollution control.

The industrial applications of Beta-CYCLODEXTRIN extend to catalysis and chemical synthesis. Its inclusion complexation ability allows for controlled reactions by isolating reactants from the environment. This has led to the development of novel catalytic systems that improve reaction efficiency and selectivity. Such advancements are crucial for developing greener chemical processes that minimize waste and energy consumption.

One of the most exciting areas of research involving beta-cyclodextrin is its role in biotechnology. Scientists are exploring its potential as a vector for gene delivery systems. The stability and biocompatibility of beta-cyclodextrin make it an ideal candidate for protecting genetic material during delivery. Early clinical trials have shown encouraging results in using beta-cyclodextrin-based vectors for therapeutic gene transfer.

The versatility of Beta-CYCLODEXTRIN is further highlighted by its use in material science. Researchers have developed beta-cyclodextrin-based hydrogels with tunable properties for biomedical applications such as wound healing and tissue engineering. These hydrogels can be designed to release drugs or growth factors at controlled rates, promoting healing while minimizing inflammation.

In conclusion, the multifaceted applications of Beta-CYCLODEXTRIN (CAS No. 37331-89-8) underscore its importance across various scientific disciplines. From enhancing drug delivery systems to environmental remediation and advanced materials, beta-cyclodextrin continues to be at the forefront of innovation. As research progresses, we can expect even more groundbreaking applications that will further solidify its status as a cornerstone molecule in modern science.